Butoxycarboxim
Butoxycarboxim
Butoxycarboxim belongs to N-methylcarbamate (NMC) class of pesticides, widely used in agriculture.
Butoxycarboxim is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide and an agrochemical.
Butoxycarboxim is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide and an agrochemical.
Brand Name:
Vulcanchem
CAS No.:
34681-23-7
VCID:
VC21249541
InChI:
InChI=1S/C7H14N2O4S/c1-5(6(2)14(4,11)12)9-13-7(10)8-3/h6H,1-4H3,(H,8,10)/b9-5+
SMILES:
CC(C(=NOC(=O)NC)C)S(=O)(=O)C
Molecular Formula:
C7-H14-N2-O4-S
Molecular Weight:
222.26 g/mol
Butoxycarboxim
CAS No.: 34681-23-7
Cat. No.: VC21249541
Molecular Formula: C7-H14-N2-O4-S
Molecular Weight: 222.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Butoxycarboxim belongs to N-methylcarbamate (NMC) class of pesticides, widely used in agriculture. Butoxycarboxim is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide and an agrochemical. |
|---|---|
| CAS No. | 34681-23-7 |
| Molecular Formula | C7-H14-N2-O4-S |
| Molecular Weight | 222.26 g/mol |
| IUPAC Name | [(E)-3-methylsulfonylbutan-2-ylideneamino] N-methylcarbamate |
| Standard InChI | InChI=1S/C7H14N2O4S/c1-5(6(2)14(4,11)12)9-13-7(10)8-3/h6H,1-4H3,(H,8,10)/b9-5+ |
| Standard InChI Key | CTJBHIROCMPUKL-UITAMQMPSA-N |
| Isomeric SMILES | CC(/C(=N\OC(=O)NC)/C)S(=O)(=O)C |
| SMILES | CC(C(=NOC(=O)NC)C)S(=O)(=O)C |
| Canonical SMILES | CC(C(=NOC(=O)NC)C)S(=O)(=O)C |
| Colorform | Colorless crystal |
| Melting Point | 87.0 °C 85-89 °C /Technical/ |
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